Cas no 2248389-94-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate
• CAS No: 2248389-94-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6001015
• PubChem ID: 165856878
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518335
• 2248389-94-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C18H17N3O4/c22-16-13-8-4-5-9-14(13)17(23)21(16)25-18(24)15-10-11-20(19-15)12-6-2-1-3-7-12/h4-5,8-12H,1-3,6-7H2
• InChI Key： MNVIHNPGDUPWBT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(C2CCCCC2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate

Compound CAS No. 2248389-94-6: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate

Introduction to the Compound

The compound with CAS No. 2248389-94-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-1H-pyrazole-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. The name itself reflects its complex structure, which includes a dioxo isoindole moiety and a cyclohexyl pyrazole carboxylate group. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a fused ring system comprising an isoindole ring with two oxygen atoms in the dioxo positions. This is connected to a pyrazole ring substituted with a cyclohexyl group at the 1-position and a carboxylate group at the 3-position. The synthesis of this compound involves multi-step reactions, including Friedel-Crafts alkylation, cyclization, and esterification processes. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production.

Applications in Drug Discovery

In the field of pharmacology, this compound has shown potential as a lead molecule for developing novel drugs targeting various diseases. Its unique structure allows for strong interactions with biological targets, such as enzymes and receptors. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Additionally, its cyclohexyl pyrazole moiety contributes to improved pharmacokinetic properties, including enhanced solubility and reduced toxicity.

Role in Agrochemicals

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural studies. The compound's structure enables it to modulate plant hormone signaling pathways, leading to improved crop yields and stress resistance. Field trials have shown promising results in enhancing the resilience of crops against environmental stressors such as drought and pests.

Toxicological Studies

To ensure safe use in various applications, extensive toxicological studies have been conducted on this compound. Acute and chronic toxicity tests have revealed that it exhibits low toxicity at therapeutic doses. Furthermore, its metabolites have been shown to be non-toxic under normal usage conditions. These findings underscore its suitability for use in both medical and agricultural contexts.

Future Prospects

The future of this compound looks promising as researchers continue to explore its potential applications. Ongoing studies are focused on optimizing its delivery systems for better efficacy in drug formulations. Additionally, efforts are being made to synthesize analogous compounds with similar structural features but enhanced properties for specific applications.